Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate

• IUPAC Name: tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate
• InChI: InChI=1S/C13H18FNO2/c1-8-7-9(5-6-10(8)14)11(15)12(16)17-13(2,3)4/h5-7,11H,15H2,1-4H3
• InChI Key: XMCHPJKTPAAUEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C(=O)OC(C)(C)C)N)F
• Molecular Formula: C13H18FNO2
• Molecular Weight: 239.29 g/mol

Description

Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate, also known as TFA, is a chemical compound that is widely used in scientific research. It is a derivative of the amino acid valine and has a molecular weight of 239.28 g/mol. TFA is a white crystalline solid that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate is not well understood. However, it is known to interact with enzymes and proteins in a specific manner, which allows it to be used as a tool for studying their function.
Biochemical and Physiological Effects:
Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate has no known biochemical or physiological effects on humans or animals. It is not used as a drug or medication and is not intended for human consumption.

Advantages and Limitations for Lab Experiments

One advantage of using Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate in lab experiments is its relative ease of synthesis. It is also a stable compound that can be stored for long periods of time without degradation. One limitation of using Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate is that it may not be suitable for all types of experiments, as its interaction with enzymes and proteins may be specific to certain types of molecules.

Future Directions

There are many potential future directions for research involving Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate. One area of interest is the development of new compounds and drugs based on Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate. Another area of interest is the study of the interaction between Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate and specific enzymes and proteins, which may lead to a better understanding of their function and potential therapeutic applications.
In conclusion, Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate is a useful tool for scientific research, particularly in the study of enzymes and proteins. Its ease of synthesis and stability make it a valuable compound for lab experiments. Further research is needed to fully understand its mechanism of action and potential applications in drug development.

Synthesis Methods

Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate can be synthesized by the reaction of tert-butyl bromoacetate with 4-fluoro-3-methylphenylalanine in the presence of a base. The resulting product is then hydrolyzed to yield Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate. This synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate is widely used in scientific research as a tool for studying the function of proteins and enzymes. It is commonly used as a substrate for proteases and esterases, which are enzymes that cleave peptide bonds and ester bonds, respectively. Tert-butyl 2-amino-2-(4-fluoro-3-methylphenyl)acetate is also used as a building block for the synthesis of other compounds, such as peptides and pharmaceuticals.